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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-3-Octene (CAS RN: 14850-22-7) is a colorless liquid alkene with the chemical formula

C₈H₁₆.[1] As an isomer of octene, its physical and chemical characteristics are of significant

interest in various fields, including polymer chemistry, organic synthesis, and the manufacturing

of specialty chemicals.[2] It serves as a key intermediate in the synthesis of polymers,

plasticizers, fragrances, and flavoring agents.[2] A thorough understanding of its physical

properties is crucial for its application in laboratory research and industrial processes, ensuring

safe handling, optimal reaction conditions, and purity assessment. This guide provides a

comprehensive overview of the core physical properties of cis-3-Octene, detailed experimental

protocols for their determination, and a logical workflow for property analysis.

Core Physical Properties of cis-3-Octene
The following table summarizes the key quantitative physical properties of cis-3-Octene.
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Property Value Units Notes

Molecular Formula C₈H₁₆ - [1][2][3]

Molecular Weight 112.21 g/mol [3]

Melting Point -126 °C [1][3]

Boiling Point 123 °C at 760 mmHg[1][3]

Density 0.72 g/cm³ at 20°C[1]

Refractive Index (n_D) 1.4120 - 1.421 - at 20°C[1][3]

Vapor Pressure 17.9 mmHg at 25°C[1]

Flash Point 17 °C [1][3]

Solubility
Insoluble in water;

Soluble in alcohol
- [4]

Appearance Colorless clear liquid - [1]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental to chemical research. The

following are detailed methodologies for measuring the key properties of a liquid organic

compound like cis-3-Octene.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point is a critical indicator of a liquid's purity.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure. At this temperature, the liquid and vapor phases are

in equilibrium.

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

apparatus (e.g., aluminum block or oil bath), and a stirring mechanism.

Methodology:
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Sample Preparation: Place approximately 0.5 mL of cis-3-Octene into the small test tube.

Capillary Insertion: Invert the sealed capillary tube and place it, open-end down, into the

liquid in the test tube.

Heating: Place the test tube assembly into the heating block. Insert a thermometer into the

block so the bulb is level with the liquid sample.

Observation: Begin heating the apparatus slowly while gently stirring. Initially, a stream of

bubbles will emerge from the capillary tube as trapped air expands and is expelled.

Equilibrium: As the temperature approaches the boiling point, a rapid and continuous

stream of bubbles (the sample's vapor) will emerge from the capillary.

Measurement: Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the stream of bubbles ceases and the liquid is just drawn back into

the capillary tube. This indicates that the external pressure is equal to the vapor pressure

of the liquid.

Verification: For accuracy, repeat the measurement at least twice and average the results.

Determination of Melting Point
For a substance like cis-3-Octene, which has a very low melting point (-126 °C), specialized

low-temperature apparatus is required.

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state at atmospheric pressure. For a pure crystalline solid, this occurs over a

narrow range.

Apparatus: A cryostat or a low-temperature melting point apparatus, a sample holder

(capillary tube), and a calibrated low-temperature thermometer or digital sensor.

Methodology:

Sample Preparation: The liquid sample is frozen using a suitable cooling agent (e.g., liquid

nitrogen). A small amount of the frozen solid is then quickly placed into a capillary tube.
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Apparatus Setup: The capillary tube is placed in the sample holder of the low-temperature

melting point apparatus.

Heating: The apparatus is programmed to slowly increase the temperature from a point

well below the expected melting point. A slow heating rate (e.g., 1-2 °C per minute) is

crucial for accuracy.

Observation: The sample is observed through a magnified viewing port.

Measurement: Record the temperature at which the first sign of melting (the appearance

of liquid) is observed and the temperature at which the last crystal of the solid disappears.

This range is the melting point.

Determination of Density
Principle: Density is the mass of a substance per unit volume (ρ = m/V). It is typically

measured at a specific temperature, as it is temperature-dependent.

Apparatus: A pycnometer (a glass flask with a precise volume), an analytical balance, and a

constant-temperature water bath.

Methodology:

Mass of Empty Pycnometer: Clean and dry the pycnometer and determine its mass (m₁).

Mass of Pycnometer with Sample: Fill the pycnometer with cis-3-Octene, ensuring no air

bubbles are present. Place it in a constant-temperature bath (e.g., 20°C) until it reaches

thermal equilibrium. Adjust the liquid level to the pycnometer's calibration mark and weigh

it (m₂).

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with deionized

water, bring it to the same temperature in the water bath, and weigh it (m₃).

Calculation:

Mass of the sample = m₂ - m₁

Mass of water = m₃ - m₁
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Volume of water (and pycnometer) = (m₃ - m₁) / ρ_water (where ρ_water is the known

density of water at the experimental temperature).

Density of cis-3-Octene = (m₂ - m₁) / Volume of pycnometer.

Determination of Refractive Index
Principle: The refractive index is a dimensionless number that describes how fast light travels

through a material. It is the ratio of the speed of light in a vacuum to the speed of light in the

substance.

Apparatus: An Abbe refractometer, a constant-temperature water bath, a light source

(typically a sodium lamp, D-line at 589 nm), and a dropper.

Methodology:

Calibration: Calibrate the refractometer using a standard sample with a known refractive

index (e.g., distilled water).

Temperature Control: Circulate water from the constant-temperature bath (set to 20°C)

through the prisms of the refractometer to ensure a stable temperature.

Sample Application: Place a few drops of cis-3-Octene onto the surface of the measuring

prism.

Measurement: Close the prisms and adjust the instrument until the boundary line between

the light and dark fields is sharp and centered on the crosshairs of the eyepiece.

Reading: Read the refractive index value directly from the instrument's scale.

Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or

isopropanol) and a soft lens tissue after the measurement.

Logical & Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive analysis of the

physical properties of a liquid sample such as cis-3-Octene.
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Workflow for Physical Property Determination

Obtain Pure Liquid Sample
(e.g., cis-3-Octene)

Assess Purity (GC/NMR)

Initial Step

Determine Density
(Pycnometer)

Parallel Measurements

Measure Refractive Index
(Abbe Refractometer)

Parallel Measurements

Determine Boiling Point
(Micro-Reflux)

Parallel Measurements

Determine Melting Point
(Cryostat)

Parallel Measurements

Test Solubility
(Water & Organic Solvents)

Parallel Measurements

Compile Data & Compare
with Literature Values

Technical Report Generation

Final Analysis

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

This systematic approach ensures that all critical physical properties are measured accurately,

purity is confirmed, and the data is validated against established literature values, culminating

in a comprehensive technical report.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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